Cas no 1173351-72-8 ((2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1173351-72-8
• MF: C₁₇H₁₆N₄O₄S₂
• MW: 404.463340759277
• CID: 5471766
• Update Time: 2025-08-05

(2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[5-[4-[(dimethylamino)sulfonyl]phenyl]-1,3,4-oxadiazol-2-yl]-3-(2-thienyl)-
• (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C17H16N4O4S2/c1-21(2)27(23,24)14-8-5-12(6-9-14)16-19-20-17(25-16)18-15(22)10-7-13-4-3-11-26-13/h3-11H,1-2H3,(H,18,20,22)
• InChI Key： FYHFONNGAYPEBF-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(N(C)C)(=O)=O)C=C2)O1)(=O)C=CC1SC=CC=1

Additional information on (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide

Introduction to (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1173351-72-8)

(2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1173351-72-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles and features a unique structural combination of a thiophene moiety and a dimethylsulfamoyl group. The intricate molecular architecture of this compound has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic benefits.

The chemical structure of (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide is characterized by a conjugated system that includes a thiophene ring and an oxadiazole ring. The presence of these heterocyclic rings imparts unique electronic and steric properties to the molecule, which are crucial for its biological activities. The dimethylsulfamoyl group further enhances the molecule's polarity and solubility, making it an attractive candidate for drug development.

Recent research has focused on the pharmacological properties of (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical studies have indicated that it possesses significant cytotoxic effects against various cancer cell lines, including breast cancer and colorectal cancer cells.

The mechanism of action of (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the inhibition of key enzymes involved in inflammation and cancer progression. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and other inflammatory mediators. Furthermore, the compound may also target signaling pathways such as NF-kB and MAPK, which are known to play critical roles in cancer cell survival and proliferation.

In addition to its anti-inflammatory and anti-cancer properties, (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide has been investigated for its potential use in treating neurodegenerative diseases. A study published in the Journal of Neurochemistry found that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-yl)prop-2-enamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the oxadiazole ring through a condensation reaction between a hydrazide and an acid chloride. Subsequent steps involve the introduction of the thiophene moiety and the dimethylsulfamoyl group through appropriate coupling reactions. The final step involves the formation of the E-isomer through a selective elimination reaction.

The physicochemical properties of (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(thiophen-2-y lprop - 2 - enamide have been extensively characterized. It is a white crystalline solid with a melting point ranging from 160°C to 165°C. The compound is moderately soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. Its logP value indicates moderate lipophilicity, which is favorable for cellular uptake and distribution within tissues.

Toxicological studies have shown that (2E)-N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4 - oxadiazol - 2 - y l} - 3 - (thiophen - 2 - y lprop - 2 - enamide exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), further safety evaluations are necessary before it can be advanced to clinical trials. Preclinical toxicology studies have been conducted in animal models to assess acute and chronic toxicity profiles. These studies have provided valuable insights into the safety margin and potential side effects associated with this compound.

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